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Compound of Interest

Compound Name: 6-Chloropyridine-2,3-diamine

Cat. No.: B1313204 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of 6-
Chloropyridine-2,3-diamine, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital to ensure personal safety and

environmental compliance.

Immediate Safety and Handling Protocols
When handling 6-Chloropyridine-2,3-diamine for disposal, it is imperative to use appropriate

Personal Protective Equipment (PPE) to minimize exposure risks. This compound is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE) Requirements:

PPE Category Specific Requirements

Hand Protection Wear appropriate protective gloves.

Eye/Face Protection
Use tight-sealing safety goggles or a face

shield.[4]

Skin and Body Protection
Wear protective clothing to prevent skin

exposure.[4]

Respiratory Protection

In case of inadequate ventilation or dust

formation, wear a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]
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Work should always be conducted in a well-ventilated area, preferably within a certified

laboratory chemical fume hood.[1][5] An emergency eyewash station and safety shower must

be readily accessible.[1][4]

Step-by-Step Disposal Procedure
The disposal of 6-Chloropyridine-2,3-diamine must be managed as hazardous waste.[6]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[6]

Waste Collection:

Collect waste 6-Chloropyridine-2,3-diamine and any contaminated materials (e.g.,

gloves, weighing paper) in a designated, compatible, and sealable waste container.[5]

For spills, sweep up the solid material, avoiding dust formation, and place it into a suitable

container for disposal.[4]

Container Labeling:

Clearly label the waste container as "Hazardous Waste".

Include the full chemical name: "6-Chloropyridine-2,3-diamine" and the CAS Number:

40851-95-4.[7][8]

Waste Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area.[1]

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials such as strong oxidizing agents and strong acids.[2][4][5]

Arranging for Disposal:

Do not dispose of this chemical down the drain.[1][3][6]
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Contact your institution's Environmental Health and Safety (EH&S) office to arrange for a

chemical waste pickup.[1]

Complete any required chemical collection request forms provided by your institution.[5]

Dispose of the contents and container at an approved waste disposal plant in accordance

with all applicable regulations.[3][4][6][7]

The following diagram outlines the decision-making process for the proper disposal of 6-
Chloropyridine-2,3-diamine.
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Start

Step 1: Safety First

Step 2: Waste Collection & Labeling

Step 3: Secure Storage

Step 4: Final Disposal

Have 6-Chloropyridine-2,3-diamine for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Compatible, Sealable Container

Label Container:
'Hazardous Waste'

'6-Chloropyridine-2,3-diamine'

Store in a Cool, Dry, Well-Ventilated
Designated Accumulation Area

Contact Institutional EH&S
for Waste Pickup

Do NOT Dispose
Down the Drain

Disposal at Approved
Waste Facility

Click to download full resolution via product page

Caption: Disposal workflow for 6-Chloropyridine-2,3-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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